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Compound of Interest

Compound Name: Spiramide

Cat. No.: B1681077 Get Quote

Disclaimer: There is a significant lack of publicly available, substance-specific safety and

toxicological data for the compound identified as Spiramide (PubChem CID: 68186). The

information presented in this guide is based on its known chemical and pharmacological

properties, supplemented with general best practices for handling potent, biologically active

research compounds with limited safety information. Researchers and drug development

professionals must exercise extreme caution and perform a thorough risk assessment before

handling this compound.

Introduction to Spiramide
Spiramide is an azaspiro compound with the chemical name 8-(3-(4-Fluorophenoxy)propyl)-1-

phenyl-1,3,8-triazaspiro[4.5]decan-4-one.[1] It is a selective 5-HT (serotonin) antagonist and a

high-affinity D2 (dopamine) receptor antagonist.[1] Its pharmacological profile suggests it is a

potent psychoactive compound. Due to its high affinity for these critical neurological receptors,

Spiramide should be handled with the utmost care to prevent accidental exposure, which

could lead to unforeseen physiological effects.

Chemical and Physical Properties
A summary of the available chemical and physical properties of Spiramide is presented below.

The lack of a comprehensive dataset necessitates a cautious approach to its handling.
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Property Value Reference

Molecular Formula C22H26FN3O2 [1]

Molecular Weight 383.5 g/mol [1]

Appearance Solid (predicted) General chemical knowledge

Solubility Not experimentally determined N/A

Boiling Point Not determined N/A

Melting Point Not determined N/A

Hazard Identification and Risk Assessment
Given the absence of a formal Material Safety Data Sheet (MSDS) and toxicological studies, a

thorough risk assessment is mandatory before any laboratory work with Spiramide
commences. The primary hazards are associated with its potent pharmacological activity as a

5-HT and D2 receptor antagonist.

Potential Routes of Exposure:

Inhalation of aerosolized powder.

Dermal absorption through skin contact.

Ingestion.

Ocular exposure.

Potential Health Effects: The health effects of acute or chronic exposure to Spiramide are

unknown. However, based on its mechanism of action, exposure could potentially lead to

neurological and physiological effects associated with the modulation of serotonergic and

dopaminergic systems.

A logical workflow for risk assessment when handling a compound with limited safety

information is crucial.
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Risk Assessment Process

Identify Compound
(Spiramide)

Gather Available Data
- Chemical Properties

- Pharmacological Profile
- Analogous Compounds

Identify Potential Hazards
- Inhalation

- Dermal Contact
- Ingestion

- Pharmacological Effects

Assess Exposure Potential
- Quantity Handled

- Experimental Procedure
- Duration of Task

Characterize Risk
(High, Medium, Low)

Define Control Measures
- Engineering Controls

- Administrative Controls
- PPE

Develop Standard
Operating Procedures (SOPs)

Review and Approval
by Safety Officer Proceed with Caution

Click to download full resolution via product page

Caption: Risk assessment workflow for handling compounds with limited safety data.

Safe Handling and Personal Protective Equipment
(PPE)
Due to the unknown toxicity of Spiramide, stringent safety protocols must be implemented to

minimize any potential for exposure.

Engineering Controls
Chemical Fume Hood: All handling of solid Spiramide and its solutions should be performed

in a certified chemical fume hood to prevent inhalation of dust or vapors.

Ventilation: The laboratory should be well-ventilated.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is essential. The following should be considered the minimum

requirement:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Double-gloving with compatible chemical-resistant gloves (e.g., nitrile) is

recommended. Gloves should be changed frequently and immediately upon any sign of

contamination.
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Body Protection: A fully buttoned lab coat, preferably a disposable one, should be worn. For

procedures with a higher risk of splashes, chemical-resistant aprons or sleeves should be

used.

Respiratory Protection: If there is a risk of generating aerosols outside of a fume hood, a

NIOSH-approved respirator with an appropriate cartridge should be used.

Experimental Protocols: A General Workflow
Specific experimental protocols for Spiramide are not available. However, a general workflow

for the safe handling of a potent, solid research compound from receipt to disposal is outlined

below.
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Safe Handling Workflow for Potent Compounds

Receiving and Unpacking
- Inspect for damage

- Log in inventory

Secure Storage
- Labeled, sealed container
- Ventilated, locked cabinet

Preparation for Use
- Transport in secondary containment

- Don appropriate PPE

Weighing
- In fume hood

- Use anti-static measures

Solubilization
- In fume hood

- Add solvent slowly

Experimental Use
- Clearly labeled vessels

- Minimize quantities

Decontamination and Cleanup
- Decontaminate surfaces

- Clean glassware

Waste Disposal
- Segregate waste streams

- Dispose according to regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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